Cas no 1261809-58-8 (3-(5-Methyl-2-nitrobenzoyl)pyridine)

• Product Name: 3-(5-Methyl-2-nitrobenzoyl)pyridine
• CAS No: 1261809-58-8
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 5008818
• Update Time: 2025-11-01

3-(5-Methyl-2-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-2-nitrobenzoyl)pyridine

• Inchi： 1S/C13H10N2O3/c1-9-4-5-12(15(17)18)11(7-9)13(16)10-3-2-6-14-8-10/h2-8H,1H3
• InChI Key： ONFQGVOUBCXOLF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8

Additional information on 3-(5-Methyl-2-nitrobenzoyl)pyridine

Introduction to 3-(5-Methyl-2-nitrobenzoyl)pyridine and Its Significance in Modern Chemical Research

3-(5-Methyl-2-nitrobenzoyl)pyridine, a compound with the CAS number 1261809-58-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The structural uniqueness of this molecule, characterized by the presence of both a nitro group and a methyl-substituted benzoyl moiety linked to a pyridine ring, makes it a subject of intense study among researchers.

The benzoyl group, specifically the 5-Methyl-2-nitrobenzoyl part of the molecule, introduces a high degree of reactivity and functionalization possibilities. This feature is particularly valuable in medicinal chemistry, where such structural motifs are often employed to modulate biological activity. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in pharmaceuticals as an electron-withdrawing entity that can influence the electronic properties of adjacent functional groups. In the context of 3-(5-Methyl-2-nitrobenzoyl)pyridine, this nitro group contributes to the molecule's overall reactivity and its potential interaction with biological targets.

The pyridine ring in 3-(5-Methyl-2-nitrobenzoyl)pyridine serves as an important pharmacophoric element. Pyridine derivatives are widely recognized for their role in drug design due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules. The presence of the benzoyl group attached to this pyridine ring further enhances the molecule's potential as a scaffold for drug development. This combination of structural features makes 3-(5-Methyl-2-nitrobenzoyl)pyridine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate enzyme activity through non-covalent interactions. 3-(5-Methyl-2-nitrobenzoyl)pyridine has been investigated as a potential inhibitor for various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The unique electronic distribution induced by the nitro and methyl groups allows for precise tuning of the molecule's binding affinity and selectivity. This has led to several studies exploring its interactions with proteins such as kinases and proteases.

One notable area of research involves the use of 3-(5-Methyl-2-nitrobenzoyl)pyridine as a tool compound in biochemical assays. Its ability to interact with specific targets has made it useful for developing high-throughput screening (HTS) assays aimed at identifying new drug candidates. These assays are critical in the early stages of drug discovery, where large libraries of compounds are screened for biological activity. The structural features of 3-(5-Methyl-2-nitrobenzoyl)pyridine have been leveraged to design probes that can selectively interact with disease-relevant proteins.

The synthesis of 3-(5-Methyl-2-nitrobenzoyl)pyridine has also been a subject of interest among synthetic chemists. The compound's complexity necessitates sophisticated synthetic strategies to achieve high yields and purity. Recent advances in synthetic methodologies have enabled more efficient routes to this molecule, including catalytic processes that minimize waste and improve atom economy. These advancements not only facilitate research but also contribute to the broader goal of sustainable chemistry.

In conclusion, 3-(5-Methyl-2-nitrobenzoyl)pyridine (CAS number 1261809-58-8) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structural features, including the 5-Methyl-2-nitrobenzoyl moiety and the pyridine ring, make it a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical biology investigations.